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Compound of Interest

Compound Name: Dextrin Palmitate

Cat. No.: B1436390 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Dextrin palmitate is an amphiphilic ester formed from dextrin, a hydrophilic

polysaccharide derived from starch, and palmitic acid, a saturated fatty acid.[1] This structure

makes it a compelling material for creating self-assembling nanoparticles, particularly for the

encapsulation of hydrophobic therapeutic agents. The hydrophobic palmitate chains can form a

core to house the drug, while the hydrophilic dextrin chains form a shell, enhancing stability

and biocompatibility in aqueous environments.

Thorough characterization is critical to ensure the safety, efficacy, and reproducibility of Dextrin
Palmitate-based nanoparticle formulations.[2] This document provides detailed protocols and

application notes for the essential techniques used to characterize these nanoparticles, from

their fundamental physicochemical properties to their biological interactions.
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Nanoparticle Formulation

Physicochemical Characterization

Drug Delivery Performance Biological Evaluation
Synthesis of

Dextrin Palmitate NPs

Size, PDI, Zeta Potential
(DLS)

Drug Loading &
Encapsulation Efficiency

Morphology
(TEM/SEM)

Structural Analysis
(FTIR/DSC)

In Vitro
Drug Release

Biocompatibility &
Cytotoxicity Cellular Uptake

1. Load NP suspension
into dialysis bag

2. Immerse bag in release medium
(e.g., PBS, 37°C)

3. Stir continuously

4. Withdraw aliquots from
release medium at time points (t)

5. Replace with fresh medium
(maintain sink conditions)

6. Analyze drug concentration
in aliquots (HPLC/UV-Vis)

Continue for
next time point

7. Plot Cumulative Release % vs. Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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